Cas no 1490306-58-5 (1-(tert-butylsulfanyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(tert-butylsulfanyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 1490306-58-5
• MF: C₉H₁₄O₃S
• MW: 202.270661830902
• CID: 6232578
• PubChem ID: 65133690
• Update Time: 2025-10-25

1-(tert-butylsulfanyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butylsulfanyl)-3-oxocyclobutane-1-carboxylic acid
• 1-(tert-butylsulfanyl)-3-oxocyclobutane-1-carboxylicacid
• EN300-1122259
• 1490306-58-5
• AKOS014466943

• Inchi： 1S/C9H14O3S/c1-8(2,3)13-9(7(11)12)4-6(10)5-9/h4-5H2,1-3H3,(H,11,12)
• InChI Key： YBZGIKAWGAUSAE-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 202.06636548g/mol
• Monoisotopic Mass: 202.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 79.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 1-(tert-butylsulfanyl)-3-oxocyclobutane-1-carboxylic acid

1-(tert-butylsulfanyl)-3-oxocyclobutane-1-carboxylic Acid: A Comprehensive Overview

The compound 1-(tert-butylsulfanyl)-3-oxocyclobutane-1-carboxylic acid, identified by the CAS number 1490306-58-5, is a unique organic molecule with significant potential in various chemical and biochemical applications. This compound belongs to the class of cyclobutanecarboxylic acids, which are known for their structural versatility and functional group diversity. The presence of the tert-butylsulfanyl group introduces additional electronic and steric effects, making this compound particularly interesting for research and development in fields such as drug discovery, material science, and catalysis.

Recent studies have highlighted the importance of cyclobutanecarboxylic acids in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The incorporation of the tert-butylsulfanyl group in this compound further enhances its pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in drug design. Researchers have explored the use of this compound as a precursor for synthesizing more complex molecules with potential therapeutic applications.

The synthesis of 1-(tert-butylsulfanyl)-3-oxocyclobutane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the corresponding cyclobutane derivative. The introduction of the tert-butylsulfanyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents used. Optimization of these reactions has been a focus of recent studies to improve yield and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical and chemical industries.

In terms of applications, this compound has shown promise in several areas. In drug discovery, it has been utilized as a building block for constructing bioactive compounds with anti-inflammatory, antioxidant, and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential as a lead molecule for developing novel anti-inflammatory agents.

Beyond pharmacology, the compound has also found applications in material science. Its unique combination of structural rigidity and functional groups makes it an attractive candidate for designing advanced materials with tailored properties. Researchers have explored its use in creating self-healing polymers and stimuli-responsive materials, where the cyclobutane ring serves as a dynamic component capable of undergoing reversible structural changes under specific conditions.

The latest advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, reactivity, and interaction with biological targets. These studies have been instrumental in guiding experimental efforts to optimize its synthesis and explore its applications in a more systematic manner.

In conclusion, 1-(tert-butylsulfanyl)-3-oxocyclobutane-1-carboxylic acid is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working at the intersection of chemistry, biology, and materials science. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific innovation.